![molecular formula C24H26N2O3 B1193438 PPI-IN-3344](/img/no-structure.png)
PPI-IN-3344
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Overview
Description
PPI-IN-3344 is a pan-RAS-effector PPI inhibitor.
Scientific Research Applications
Chemosensors for Pyrophosphate
Pyrophosphate (PPi) detection is crucial in biological research, including DNA replication and cancer research. The development of fluorescent chemosensors and colorimetric sensors for PPi detection, especially in aqueous solutions, is a significant area of study. This research highlights the challenges and strategies in designing selective PPi sensors, emphasizing molecular recognition, solubility, signaling mechanisms, and selectivity over other anions like ATP (Kim, Lee, Hong, & Yoon, 2009).
Analysis of Protein-Protein Interactions
Protein-protein interactions (PPIs) are fundamental in understanding biochemical mechanisms at the molecular level. Various techniques for detecting in vivo PPIs, especially applicable to plant research, have been discussed. This includes the historical development of PPI technology and the evaluation of PPI analysis in terms of technological considerations and inherent flaws (Xing, Wallmeroth, Berendzen, & Grefen, 2016).
Advances in Anticancer Drug Design Targeting PPIs
The targeting of PPIs is emerging as a strategic approach in designing innovative drugs for complex diseases like cancer. This research focuses on the use of experimental and computational methods in developing PPI inhibitors, highlighting recent advances in the field, especially for oncological applications (Ferreira, Oliva, & Andricopulo, 2016).
PPI in Cancer Research
PPI in Health Research Across Europe
This research reviews the attitudes and approaches to PPI in health research across Europe. It highlights the uneven implementation of PPI in healthcare systems and research in Europe, discussing the need for better infrastructure, guidance, and support (Biddle, Gibson, & Evans, 2020).
Molecular Sensor Designs for PPi Detection
The development of chemosensors for inorganic pyrophosphate (PPi) detection and biological imaging is critical in various biological and ecological processes. This review focuses on the design and function of metal-free, metal-based, and sequential sensors for PPi detection, highlighting the advancements in sensor technologies from 2010 to 2019 (Anbu, Paul, Stasiuk, & Pombeiro, 2021).
properties
Molecular Formula |
C24H26N2O3 |
---|---|
Molecular Weight |
390.48 |
IUPAC Name |
4-(2,3-Dihydrobenzo[b][1,4]dioxin-5-yl)-N-(3-((dimethylamino)methyl)phenyl)-2-methoxyaniline |
InChI |
InChI=1S/C24H26N2O3/c1-26(2)16-17-6-4-7-19(14-17)25-21-11-10-18(15-23(21)27-3)20-8-5-9-22-24(20)29-13-12-28-22/h4-11,14-15,25H,12-13,16H2,1-3H3 |
InChI Key |
LEFMIEUBWDMNAT-UHFFFAOYSA-N |
SMILES |
COC1=CC(C2=C3C(OCCO3)=CC=C2)=CC=C1NC4=CC=CC(CN(C)C)=C4 |
Appearance |
Solid powder |
Purity |
>98% (or refer to the Certificate of Analysis) |
shelf_life |
>3 years if stored properly |
solubility |
Soluble in DMSO |
storage |
Dry, dark and at 0 - 4 C for short term (days to weeks) or -20 C for long term (months to years). |
synonyms |
PPI IN-3344; PPI-IN 3344; PPI IN 3344; PPI-IN-3344 |
Origin of Product |
United States |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
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Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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